Cas no 896020-50-1 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-fluoro-N-methylbenzamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-fluoro-N-methylbenzamide
• CAS No: 896020-50-1
• MF: C₁₂H₁₄FNO₃S
• MW: 271.307865619659
• CID: 6439271
• PubChem ID: 3787525
• Update Time: 2025-11-06

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-fluoro-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-fluoro-N-methylbenzamide
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-fluoro-N-methylbenzamide
• 896020-50-1
• SR-01000022073-1
• N-(1,1-dioxothiolan-3-yl)-2-fluoro-N-methylbenzamide
• SR-01000022073
• F2545-0132
• AKOS008228079

• Inchi： 1S/C12H14FNO3S/c1-14(9-6-7-18(16,17)8-9)12(15)10-4-2-3-5-11(10)13/h2-5,9H,6-8H2,1H3
• InChI Key： YIBMEHKVELELFX-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(C(C1C=CC=CC=1F)=O)C)(=O)=O

Computed Properties

• Exact Mass: 271.06784264g/mol
• Monoisotopic Mass: 271.06784264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-fluoro-N-methylbenzamide

Recent Advances in the Study of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-fluoro-N-methylbenzamide (CAS: 896020-50-1)

The compound N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-fluoro-N-methylbenzamide (CAS: 896020-50-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and fluorobenzamide structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-fluoro-N-methylbenzamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the importance of the fluorine substituent in enhancing the compound's bioavailability and metabolic stability, which are critical factors for its potential use as a therapeutic agent.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory and oncogenic pathways. For instance, a recent in vitro study demonstrated its efficacy in suppressing the activity of NF-κB, a transcription factor implicated in chronic inflammation and cancer progression. These findings suggest that N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-fluoro-N-methylbenzamide could serve as a lead compound for developing anti-inflammatory and anti-cancer drugs.

In addition to its enzyme inhibitory properties, the compound has also been investigated for its potential in targeting protein-protein interactions (PPIs). A 2024 study in Nature Chemical Biology reported that the molecule disrupts specific PPIs involved in cell signaling pathways, offering a new avenue for therapeutic intervention. This discovery is particularly significant given the challenges associated with targeting PPIs, which are often considered "undruggable" due to their complex and dynamic nature.

Despite these promising results, challenges remain in the clinical translation of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-fluoro-N-methylbenzamide. Issues such as off-target effects and pharmacokinetic variability need to be addressed through further preclinical studies. However, the compound's unique chemical structure and multifaceted biological activities make it a compelling candidate for continued research and development.

In conclusion, recent advancements in the study of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-fluoro-N-methylbenzamide (CAS: 896020-50-1) underscore its potential as a versatile therapeutic agent. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacological profile, and explore its applications in treating various diseases. These efforts hold promise for the development of novel drugs that could address unmet medical needs in inflammation, oncology, and beyond.